Cas no 14442-12-7 (3-Phenylisoxazole-5-carboxylic acid)

3-Phenylisoxazole-5-carboxylic acid structure
14442-12-7 structure
Product Name:3-Phenylisoxazole-5-carboxylic acid
CAS No:14442-12-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD01936010
CID:171316
PubChem ID:354334119
Update Time:2025-04-19

3-Phenylisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylisoxazole-5-carboxylic acid
    • 3-PHENYL-5-ISOXAZOLE CARBOXYLIC ACID
    • 5-Isoxazolecarboxylicacid, 3-phenyl-
    • 3-phenyl-1,2-oxazole-5-carboxylic acid
    • AKOS BC-1271
    • AKOS B028629
    • TIMTEC-BB SBB007338
    • ART-CHEM-BB B028629
    • 5-Carboxy-3-phenylisoxazole
    • 3-PHENYL-ISOXAZOLE-5-CARBOXYLIC ACID
    • 3-PHENYL-5-ISOXAZOLECARBOXYLIC ACID
    • 3-Phenylisoxazole-5-carboxylicacid97%
    • 5-isoxazolecarboxylic acid, 3-phenyl-
    • 3-Phenylisoxazole-5-carboxylic acid 97%
    • 3-Phenyl-5-isoxazolecarboxylicacid
    • BAS 10157010
    • phenylisoxazolecarboxylicacid
    • 3-phenylisoxazole-5-carboxylic
    • YGTFDJRCCBKLDM-UHFFFAOYSA-N
    • HMS1696E11
    • AL
    • A808212
    • SY007342
    • VTW
    • 3-Phenylisoxazole-5-carboxylic acid, 97%
    • SCHEMBL212382
    • 3-Phenylisoxazole-5-carboxylicacid
    • EN300-36619
    • CS-0085257
    • 14442-12-7
    • CHEMBL4089780
    • AM807331
    • MFCD01936010
    • DTXSID00353245
    • FT-0697684
    • J-513055
    • Z57140876
    • AB10572
    • 12L-318S
    • P2390
    • AKOS000303426
    • DB-063539
    • STK341646
    • ALBB-009872
    • MDL： MFCD01936010
    • Inchi： 1S/C10H7NO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h1-6H,(H,12,13)
    • InChI Key： YGTFDJRCCBKLDM-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 178-182 °C (lit.)
  • Boiling Point: 200°C
  • Flash Point: 216.7±25.4 °C
  • PSA: 63.33000
  • LogP: 2.03980
  • Sensitiveness: Moisture & Light Sensitive
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Phenylisoxazole-5-carboxylic acid Security Information

3-Phenylisoxazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Phenylisoxazole-5-carboxylic acid Pricemore >>

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3-Phenylisoxazole-5-carboxylic acid Production Method

3-Phenylisoxazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14442-12-7)3-Phenylisoxazole-5-carboxylic acid
Order Number:A808212
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:48
Price ($):224.0
Email:sales@amadischem.com

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14442-12-7 (3-Phenylisoxazole-5-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:14442-12-7)3-Phenylisoxazole-5-carboxylic acid
A808212
Purity:99%
Quantity:10g
Price ($):224.0
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